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Compound of Interest

Compound Name: Cyclanilide

Cat. No.: B1669389 Get Quote

Introduction

Cyclanilide is a compound recognized primarily for its role as a plant growth regulator, notably

in cotton cultivation where it is used to manage growth and as a harvest aid.[1] While its effects

on plant physiology, particularly its interaction with auxin-regulated processes, are documented,

its properties as a fungicide are less comprehensively understood in publicly available scientific

literature. This guide aims to synthesize the available technical information on the fungicidal

aspects of Cyclanilide, catering to researchers, scientists, and drug development

professionals. However, it is important to note at the outset that detailed, quantitative data on

its direct fungicidal efficacy and specific mechanisms of action against fungal pathogens are

sparse in the reviewed literature.

Chemical and Physical Properties
A foundational understanding of Cyclanilide's chemical nature is crucial for any technical

assessment.
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Property Value

Chemical Name

1-((2,4-

dichlorophenyl)carbamoyl)cyclopropanecarboxyl

ic acid

Molecular Formula C₁₁H₉Cl₂NO₃

Molecular Weight 274.10 g/mol

CAS Number 113136-77-9

Appearance White powder

Solubility
Low solubility in water; soluble in organic

solvents.

Fungicidal Activity: A General Overview
Cyclanilide is identified as having a role as a fungicide, often in the context of its application as

a plant growth regulator.[1] Its fungicidal action is proposed to be linked to its primary

mechanism of inhibiting auxin transport in plants. By modulating plant hormone signaling,

Cyclanilide may indirectly influence the plant's susceptibility to fungal pathogens. However,

direct evidence from in vitro or in vivo studies detailing its spectrum of activity against specific

fungal species, or quantitative measures of its efficacy such as Minimum Inhibitory

Concentration (MIC) or IC50 values, are not readily available in the reviewed scientific

literature.

Patent literature mentions Cyclanilide as a component in synergistic pesticidal compositions,

which can include fungicidal agents. These patents focus on the combined effects of multiple

active ingredients and do not typically provide detailed efficacy data for Cyclanilide alone.

Mechanism of Action
The primary mechanism of action attributed to Cyclanilide is the inhibition of auxin transport,

particularly in the meristematic tissues of plants. Auxins are critical plant hormones that

regulate various growth and developmental processes, and their transport is essential for

maintaining hormonal balances.
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Interaction with Auxin-Regulated Processes
Research has demonstrated that Cyclanilide interacts with auxin-regulated processes. This

interaction is believed to be the basis for both its plant growth regulatory effects and its

fungicidal properties. By disrupting auxin transport, Cyclanilide can alter the physiological

state of the plant, which may in turn create an environment that is less favorable for fungal

infection and proliferation.

Direct Fungal Interaction: An Unexplored Area
Crucially, there is a significant gap in the available literature regarding the direct mechanism of

action of Cyclanilide on fungal cells. It is unknown whether Cyclanilide interacts with specific

fungal targets, such as enzymes or signaling pathways, in a manner analogous to conventional

fungicides. The Fungicide Resistance Action Committee (FRAC) provides a classification of

fungicides based on their mode of action to aid in resistance management. An extensive

search for a FRAC code assigned to Cyclanilide has been unsuccessful, suggesting that its

primary role is not considered to be that of a traditional fungicide with a defined biochemical

target site in fungi.

Experimental Protocols and Data
A thorough search for detailed experimental protocols for evaluating the fungicidal properties of

Cyclanilide did not yield specific methodologies tailored to this compound. Standard fungicidal

assays that could be adapted for this purpose include:

Minimum Inhibitory Concentration (MIC) Assay: To determine the lowest concentration of

Cyclanilide that inhibits the visible growth of a fungus in vitro.

Spore Germination Assay: To assess the effect of Cyclanilide on the germination of fungal

spores.

Mycelial Growth Inhibition Assay: To measure the reduction in the growth of fungal mycelium

in the presence of Cyclanilide.

In Vivo Efficacy Trials: To evaluate the ability of Cyclanilide to control fungal diseases on

host plants under greenhouse or field conditions.
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Despite the theoretical applicability of these protocols, no published studies were found that

presented quantitative data from such assays for Cyclanilide.

Signaling Pathways
The known signaling pathway interactions for Cyclanilide are within the plant host, primarily

involving auxin and its downstream signaling cascades.

Diagram: Hypothesized Indirect Fungicidal Action of Cyclanilide via Plant Auxin Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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